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Compound of Interest

Compound Name:
4-tert-Butylphenylhydrazine

hydrochloride

Cat. No.: B151963 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-tert-Butylphenylhydrazine
Hydrochloride

This guide is intended for researchers, scientists, and drug development professionals who

handle 4-tert-Butylphenylhydrazine hydrochloride. It provides a comprehensive overview of

the safety data and handling precautions necessary to minimize risks in a laboratory or

research setting.

Chemical Identification and Physical Properties
4-tert-Butylphenylhydrazine hydrochloride is an organic compound utilized in various

chemical syntheses.[1][2] A thorough understanding of its physical and chemical properties is

fundamental to its safe handling.

Table 1: Physical and Chemical Properties of 4-tert-Butylphenylhydrazine hydrochloride
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Property Value

Molecular Formula C₁₀H₁₇ClN₂[3]

Molecular Weight 200.71 g/mol [3][4]

Appearance
White to off-white or light brown crystalline

solid/powder[1][2]

Melting Point 212-216 °C (decomposes)[5]

Solubility
Soluble in polar solvents like water and

alcohols[2]

Storage

Store in a cool, dry, well-ventilated area under

an inert atmosphere. Keep container tightly

closed.[6]

Hazard Identification and Toxicological Data
4-tert-Butylphenylhydrazine hydrochloride is classified as a hazardous substance. The

following table summarizes its classification according to the Globally Harmonized System

(GHS) and provides an interpretation of the associated toxicological endpoints. While specific

LD50/LC50 data for this compound are not readily available in the searched literature, the GHS

categories provide a reliable indication of its potential toxicity.

Table 2: GHS Hazard Classification and Toxicological Information
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Hazard Class GHS Category Hazard Statement Interpretation

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed[4][7]

Ingestion of the

substance can cause

significant adverse

health effects.

Acute Toxicity, Dermal Category 4 (potential)
H312: Harmful in

contact with skin[4]

Skin contact may lead

to harmful systemic

effects.

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation[4][7]

Direct contact with the

skin is likely to cause

irritation.

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation[4][7]

Contact with the eyes

can cause significant

irritation.

Acute Toxicity,

Inhalation
Category 4 (potential)

H332: Harmful if

inhaled[4]

Inhalation of dust or

aerosols may be

harmful.

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation[7]

Inhalation may cause

irritation to the

respiratory tract.

Experimental Protocols and Safe Handling
Precautions
Given the hazardous nature of 4-tert-Butylphenylhydrazine hydrochloride, strict adherence

to safety protocols is mandatory. The following procedures are based on general best practices

for handling hazardous hydrazine derivatives.[8][9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.
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Eye and Face Protection: At a minimum, chemical splash-proof goggles are required. It is

highly recommended to use a face shield in conjunction with goggles whenever there is a

potential for splashing.[8]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn when

handling this substance.[8]

Skin and Body Protection: A laboratory coat is mandatory to protect against skin contact.

Ensure it is kept clean and replaced if contaminated.[8]

Respiratory Protection: All handling of this compound that may generate dust or vapors must

be conducted within a certified chemical fume hood.[8]

General Handling Procedures
Engineering Controls: Always work within a properly functioning and certified chemical fume

hood to minimize inhalation exposure.[8]

Procedural Steps:

Before beginning work, ensure all necessary PPE is correctly worn.

Designate a specific area within the fume hood for handling the compound to contain any

potential contamination.

Carefully weigh and transfer the material, using techniques that minimize the generation of

dust.

Keep the container tightly sealed when not in use to prevent exposure to air and moisture.

After handling, thoroughly decontaminate the work area and any equipment used.

Wash hands thoroughly with soap and water after removing gloves.

Storage Requirements
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.
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Keep the container tightly closed and, as a best practice for hydrazines, store under an inert

atmosphere (e.g., nitrogen or argon).[6]

The storage area should be clearly marked with the appropriate hazard warnings.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove all contaminated clothing. Seek

medical attention if irritation develops or

persists.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.[10]

Spill Response
Immediately evacuate the area and restrict access.
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Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye

protection.

For small spills, carefully sweep up the solid material, avoiding the creation of dust. Place the

material into a clearly labeled, sealed container for hazardous waste disposal.

For large spills, contact your institution's environmental health and safety department for

assistance.

Thoroughly ventilate the area after the cleanup is complete.

Disposal Considerations
Dispose of 4-tert-Butylphenylhydrazine hydrochloride and any contaminated materials as

hazardous waste. All disposal practices must be in accordance with local, state, and federal

regulations. Do not dispose of this chemical down the drain or in the general trash.

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of 4-tert-Butylphenylhydrazine hydrochloride from receipt to disposal.
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Caption: Safe handling workflow for 4-tert-Butylphenylhydrazine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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